Cas no 1368963-48-7 (5-(4-Ethylphenyl)-1,2-oxazole-4-carboxylic acid)

5-(4-Ethylphenyl)-1,2-oxazole-4-carboxylic acid structure
1368963-48-7 structure
Product Name:5-(4-Ethylphenyl)-1,2-oxazole-4-carboxylic acid
CAS No:1368963-48-7
MF:C12H11NO3
MW:217.220643281937
CID:5788137
PubChem ID:80502489
Update Time:2023-12-26

5-(4-Ethylphenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(4-ethylphenyl)-1,2-oxazole-4-carboxylic acid
    • AKOS019066713
    • 1368963-48-7
    • EN300-1870660
    • 5-(4-Ethylphenyl)-1,2-oxazole-4-carboxylic acid
    • Inchi: 1S/C12H11NO3/c1-2-8-3-5-9(6-4-8)11-10(12(14)15)7-13-16-11/h3-7H,2H2,1H3,(H,14,15)
    • InChI Key: OIILDAYAXUYXQE-UHFFFAOYSA-N
    • SMILES: O1C(=C(C(=O)O)C=N1)C1C=CC(=CC=1)CC

Computed Properties

  • Exact Mass: 217.07389321g/mol
  • Monoisotopic Mass: 217.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 63.3Ų

5-(4-Ethylphenyl)-1,2-oxazole-4-carboxylic acid Pricemore >>

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